Cas no 1354485-68-9 (Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride)

Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride is a chiral pyrrolidine derivative with a brominated aromatic ether moiety. Its stereospecific (2S,4S) configuration ensures precise molecular interactions, making it valuable for asymmetric synthesis and pharmaceutical research. The bromine substituent offers reactivity for further functionalization, while the methoxy group enhances solubility and stability. The hydrochloride salt form improves handling and storage properties. This compound is particularly useful as an intermediate in the development of bioactive molecules, including potential therapeutics targeting CNS disorders. Its rigid pyrrolidine scaffold contributes to conformational control in drug design, aiding in the optimization of binding affinity and selectivity.
Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride structure
1354485-68-9 structure
Product Name:Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride
CAS No:1354485-68-9
MF:C13H17BrClNO4
MW:366.635382413864
CID:4696108
Update Time:2025-11-01

Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Methyl (2S,4R)-4-(2-bromo-4-methoxyphenoxy)pyrrolidine-2-carboxylate;hydrochloride
    • Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride
    • Inchi: 1S/C13H16BrNO4.ClH/c1-17-8-3-4-12(10(14)5-8)19-9-6-11(15-7-9)13(16)18-2;/h3-5,9,11,15H,6-7H2,1-2H3;1H/t9-,11+;/m1./s1
    • InChI Key: CEQBDYAXJDVEQI-XQKZEKTMSA-N
    • SMILES: BrC1C=C(C=CC=1O[C@H]1CN[C@H](C(=O)OC)C1)OC.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 315
  • Topological Polar Surface Area: 56.8

Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M039950-125mg
Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride
1354485-68-9
125mg
$ 230.00 2022-06-04
TRC
M039950-250mg
Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride
1354485-68-9
250mg
$ 375.00 2022-06-04

Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride Related Literature

Additional information on Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride

Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride: A Novel Compound in Pharmaceutical Research

Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride is a synthetic compound characterized by its unique molecular structure, which combines multiple functional groups to achieve specific biological activities. This compound, with the CAS number 1354485-68-9, has attracted significant attention in recent years due to its potential applications in pharmaceutical development. The molecular framework of this compound includes a 2-bromo-4-methoxyphenoxy group attached to a 2-pyrrolidinecarboxylate moiety, forming a complex pharmacophore that may interact with specific biological targets.

Recent studies have highlighted the importance of 2-bromo-4-methoxyphenoxy substituents in modulating the physicochemical properties of small molecule drugs. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that the 2-bromo-4-methoxyphenoxy group enhances the lipophilicity of compounds, thereby improving their ability to cross cell membranes and reach intracellular targets. This property is particularly relevant for the development of anti-cancer agents, as it allows for more effective targeting of tumor cells while minimizing systemic toxicity.

The 2-pyrrolidinecarboxylate moiety in this compound is another critical component that contributes to its pharmacological profile. Pyrrolidine derivatives are known for their ability to modulate ion channels and neurotransmitter receptors, making them valuable scaffolds in the design of central nervous system (CNS) drugs. A 2024 study published in Pharmaceutical Research explored the role of 2-pyrrolidinecarboxylate in enhancing the bioavailability of orally administered drugs, suggesting that this functional group may improve the stability and solubility of the compound in aqueous environments.

Hydrochloride salts are commonly used in pharmaceutical formulations to improve the solubility and stability of active pharmaceutical ingredients (APIs). The hydrochloride salt form of Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate is particularly advantageous for oral administration, as it allows for better dissolution in the gastrointestinal tract. This is crucial for ensuring consistent drug absorption and therapeutic efficacy.

The stereochemistry of the compound, defined by the 2S,4S configuration, plays a significant role in its biological activity. Stereoisomerism is a critical factor in drug development, as different stereoisomers can exhibit varying degrees of potency and selectivity. A 2023 review in Drug Discovery Today emphasized the importance of stereocontrolled synthesis in optimizing the therapeutic index of small molecule drugs. The 2S,4S configuration of this compound may contribute to its enhanced selectivity for specific biological targets, reducing off-target effects and improving safety profiles.

Recent advances in computational drug design have enabled researchers to predict the interactions between small molecules and biological targets with greater accuracy. A 2024 study in ACS Chemical Biology used molecular docking simulations to investigate the binding affinity of Methyl (2S,4S)-4-(2-bromo-4-methoyxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride with a panel of protein kinases. The results suggested that the compound may act as an inhibitor of certain kinases involved in cellular signaling pathways, making it a potential candidate for the treatment of diseases such as cancer and inflammatory disorders.

Pharmacokinetic studies are essential for understanding the behavior of a drug in the body. A 2023 preclinical study published in Drug Metabolism and Disposition evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride in animal models. The findings indicated that the compound exhibits favorable ADME characteristics, with rapid absorption and prolonged plasma half-life, which are desirable attributes for drug candidates.

In addition to its potential therapeutic applications, the synthesis of Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride has been the subject of several synthetic chemistry studies. A 2024 article in Organic & Biomolecular Chemistry described a novel synthetic route to this compound, emphasizing the importance of stereocontrolled reactions in achieving the desired 2S,4S configuration. This approach not only improves the efficiency of the synthesis but also reduces the formation of byproducts, which is critical for large-scale pharmaceutical production.

The development of new drugs often involves the exploration of novel chemical scaffolds to address unmet medical needs. The unique structure of Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride positions it as a promising candidate for further preclinical and clinical investigation. Ongoing research is focused on optimizing its pharmacological profile and evaluating its safety and efficacy in relevant disease models.

In conclusion, Methyl (2S,4S)-4-(2-bromo-4-methoxyphenoxy)-2-pyrrolidinecarboxylate hydrochloride represents an important advancement in the field of pharmaceutical chemistry. Its unique molecular structure, combined with favorable physicochemical properties, makes it a valuable compound for the development of novel therapeutics. Continued research into its biological activities and synthetic pathways will be essential for realizing its full potential in clinical applications.

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